Cas no 7143-89-7 (b-D-Fructopyranose,1,3,4,5-tetrabenzoate)

• Product Name: b-D-Fructopyranose,1,3,4,5-tetrabenzoate
• CAS No: 7143-89-7
• MF: C₃₄H₂₈O₁₀
• MW: 596.580130577087
• CID: 579012
• Update Time: 2024-03-05

b-D-Fructopyranose,1,3,4,5-tetrabenzoate Chemical and Physical Properties

Names and Identifiers

• b-D-Fructopyranose,1,3,4,5-tetrabenzoate
• (5S,6R)-6-ethyl-5-hydroxy-3-(hydroxymethyl)-5,6,7,8-tetrahydrochromen-4-one
• 1,3,4,5-tetramethyl-1,3-dihydro-imidazole-2-thione
• 1,3,4,5-tetramethyl-1H-imidazole-2(3H)-thione
• 1,3,4,5-tetramethyl-2,3-dihydro-1H-imidazol-2-thione
• 1,3,4,5-tetramethyl-4-imidazoline-2-thione
• 1,3,4,5-tetramethylimidazol-2-ylidene-2-thione
• 1,3,4,5-tetramethylimidazole-2(3H)-thione
• 1,3,4,5-tetramethylimidazoline-2-thione
• 1,3,4,5-tetra-O-benzoylfructose
• 2H-Imidazole-2-thione, 1,3-dihydro-1,3,4,5-tetramethyl-
• CTK0J4071

• Inchi： 1S/C34H28O10/c35-30(23-13-5-1-6-14-23)40-22-34(39)29(44-33(38)26-19-11-4-12-20-26)28(43-32(37)25-17-9-3-10-18-25)27(21-41-34)42-31(36)24-15-7-2-8-16-24/h1-20,27-29,39H,21-22H2
• InChI Key： SCEVOPPMGXOQLM-UHFFFAOYSA-N
• SMILES： OC1(C(OC(C2C=CC=CC=2)=O)C(OC(C2C=CC=CC=2)=O)C(OC(C2C=CC=CC=2)=O)CO1)COC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 596.168247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135

Experimental Properties

• Density: 1.39
• Boiling Point: 740.3°Cat760mmHg
• Flash Point: 236.3°C
• Refractive Index: 1.647
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives